Cas no 887921-58-6 (Benzaldehyde, 3-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Benzaldehyde, 3-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
887921-58-6 structure
Product Name:Benzaldehyde, 3-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:887921-58-6
MF:C15H21BO4
MW:276.135844945908
CID:1930996
PubChem ID:86245522
Update Time:2025-04-21

Benzaldehyde, 3-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 3-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzaldehyde
    • CS-0368976
    • 887921-58-6
    • DA-23671
    • SCHEMBL68707
    • Inchi: 1S/C15H21BO4/c1-6-18-13-9-11(10-17)7-8-12(13)16-19-14(2,3)15(4,5)20-16/h7-10H,6H2,1-5H3
    • InChI Key: QLQXSIHKBXUDPQ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C=O)=CC=2OCC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 276.1532893Da
  • Monoisotopic Mass: 276.1532893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų
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